Cas no 2172525-31-2 (5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172525-31-2
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5872954
• PubChem ID: 165606713
• Update Time: 2025-07-17

5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172525-31-2
• EN300-1594809

• Inchi： 1S/C12H17N3O2/c16-8-11-12(9-3-1-4-9)15(14-13-11)7-10-5-2-6-17-10/h8-10H,1-7H2
• InChI Key： QJVGUGUKVCDYGZ-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(C=O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57Ų

Additional information on 5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde

5-Cyclobutyl-1-(Oxolan-2-ylmethyl)-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

5-Cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172525-31-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the cyclobutyl and oxolan-2-ylmethyl substituents, contribute to its distinct chemical and biological properties.

The triazole ring is a fundamental structural motif in many bioactive compounds due to its stability and ability to form hydrogen bonds. In the context of 5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde, the triazole ring provides a rigid and planar structure that can interact with various biological targets. The presence of the cyclobutyl group adds conformational flexibility and hydrophobicity, which can influence the compound's binding affinity and selectivity. The oxolan-2-ylmethyl substituent, on the other hand, introduces a chiral center and enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis, making it a promising candidate for the development of new antifungal agents.

In addition to its antifungal properties, 5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to interfere with specific signaling pathways involved in cell proliferation and survival.

The synthesis of 5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and versatile, allowing for the facile introduction of various functional groups onto the triazole scaffold. The subsequent functionalization steps involve the introduction of the cyclobutyl and oxolan-2-ylmethyl substituents through selective substitution reactions.

The physical and chemical properties of 5-cyclobutyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde have been extensively characterized. It is a white crystalline solid with a melting point ranging from 90 to 95°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties make it suitable for use in both in vitro and in vivo studies.

In terms of safety and handling, 5-cyclobutyl-1-(oxolan-2-y-lmethyl)-1H - 1 , 2 , 3 - triazole - 4 - carbaldehyde should be stored under dry conditions at room temperature away from direct sunlight. Standard laboratory safety protocols should be followed when handling this compound to ensure personal protection and prevent contamination.

The potential applications of 5-cyclobutyl - 1 - ( oxolan - 2 - ylmethyl ) - 1 H - 1 , 2 , 3 - triazole - 4 - carbaldehyde extend beyond antifungal and anticancer therapies. Ongoing research is exploring its use as a scaffold for developing new materials with unique optical and electronic properties. For example, recent studies have shown that derivatives of this compound can be used as building blocks for organic light-emitting diodes (OLEDs) due to their high photoluminescence efficiency.

In conclusion, 5-cyclobutyl - 1 - ( oxolan - 2 - ylmethyl ) - 1 H - 1 , 2 , 3 - triazole - 4 - carbaldehyde (CAS No. 2172525 - 31 - 2) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications for this compound will be discovered, further expanding its utility in both academic and industrial settings.